Ethyl eosin
Overview
Description
Ethyl eosin is an organic potassium salt . It’s commonly used as a fluorochrome, a histological dye, and a photosensitizing agent . It may be used instead of Eosin Y ws to counterstain alum hematoxylin in the Hematoxylin and Eosin method .
Synthesis Analysis
The synthesis of eosin and its derivatives, including ethyl eosin, has been a topic of research for many years . Eosin is a versatile organic dye whose synthetic uses are expanding significantly . It has been used as a photosensitizer for generating singlet oxygen .Molecular Structure Analysis
Ethyl eosin has the molecular formula C22H11Br4KO5 . Its structure includes a 2,4,5,7-tetrabromo-9-{2-[(ethyloxy)carbonyl]phenyl}-3-oxo-3H-xanthen-6-olate counterion .Chemical Reactions Analysis
Eosin, including its ethyl derivative, has been used in various chemical reactions. For instance, it has been used as a biosafe photoinitiation system that can be activated via visible light . It has also been used as a catalyst in the multi-component synthesis of chromeno .Physical And Chemical Properties Analysis
Ethyl eosin is slightly soluble in hot water and ethanol . It has a molecular weight of 714.0 g/mol . The color of the compound is red .Scientific Research Applications
-
Photocatalysis
- Field : Organic Chemistry
- Application : Eosin is used as an organic dye in photocatalysis . It absorbs light in the visible region of the electromagnetic spectrum, offering a lower cost, greener alternative to precious metals .
- Method : The dye is used to catalyze chemical reactions. For a long time, its action as an energy transfer agent dominated, but there has been a growing interest in its potential as an electron transfer agent .
- Results : The use of eosin in photocatalysis is expanding at a significant rate . It can catalyze a breadth of reactions .
-
Flow Chemistry
- Field : Organic Synthesis
- Application : Eosin Y, a derivative of Eosin, is used as an organo-photocatalyst in homogeneous photochemical flow reactions .
- Method : The dye is used in flow chemistry, a type of chemical reaction that is run in a continuously flowing stream .
- Results : The use of Eosin Y in flow chemistry has enabled significant advancements in technology-driven organic synthesis .
-
Staining in Microbiology
- Field : Microbiology
- Application : Ethyl eosin is used for staining Negri bodies in the central nervous system of rabid animals .
- Method : The dye is applied to tissue samples, allowing for the visualization of Negri bodies under a microscope .
- Results : This staining method aids in the diagnosis of rabies .
-
Photoredox Catalysis
- Field : Organic Chemistry
- Application : Eosin is used as an organic dye in photoredox catalysis . It absorbs light in the visible region of the electromagnetic spectrum, offering a lower cost, greener alternative to precious metals .
- Method : The dye is used to catalyze chemical reactions. For a long time, its action as an energy transfer agent dominated, but there has been a growing interest in its potential as an electron transfer agent .
- Results : The use of eosin in photoredox catalysis is expanding at a significant rate . It can catalyze a breadth of reactions .
-
Solid-Supported Catalyst Applications
- Field : Organic Synthesis
- Application : Eosin Y, a derivative of Eosin, is used as an organo-photocatalyst in solid-supported catalyst applications for batch synthetic transformations .
- Method : The dye is used in solid-supported catalysis, a type of chemical reaction that is run in a batch .
- Results : The use of Eosin Y in solid-supported catalysis has enabled significant advancements in organic synthesis .
-
C–C and C–X Bond Forming Reactions
- Field : Organic Chemistry
- Application : Eosin is used in diverse examples of C–C and C–X bond forming reactions . This includes the formation of carbon-carbon bonds and carbon-heteroatom bonds .
- Method : The dye is used to catalyze these reactions. The specific method can vary depending on the reaction .
- Results : The use of eosin in these types of reactions is expanding at a significant rate .
-
Generation of Reactive Intermediates
- Field : Organic Synthesis
- Application : Eosin Y, a derivative of Eosin, is used as an organo-photocatalyst in the generation of reactive intermediates . This includes electrophilic α-carbonyl radicals, aryl radicals, iminium ions, trifluoromethyl radicals, and enone radical anions .
- Method : The dye is used in these reactions to generate the reactive intermediates .
- Results : The use of Eosin Y in the generation of reactive intermediates has enabled significant advancements in organic synthesis .
Safety And Hazards
Future Directions
properties
IUPAC Name |
potassium;2,4,5,7-tetrabromo-9-(2-ethoxycarbonylphenyl)-6-oxoxanthen-3-olate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H12Br4O5.K/c1-2-30-22(29)10-6-4-3-5-9(10)15-11-7-13(23)18(27)16(25)20(11)31-21-12(15)8-14(24)19(28)17(21)26;/h3-8,27H,2H2,1H3;/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKZQEOHHLOYJLY-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1C2=C3C=C(C(=O)C(=C3OC4=C(C(=C(C=C24)Br)[O-])Br)Br)Br.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H11Br4KO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60979809 | |
Record name | Potassium 2,4,5,7-tetrabromo-9-[2-(ethoxycarbonyl)phenyl]-3-oxo-3H-xanthen-6-olate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60979809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
714.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl eosin | |
CAS RN |
6359-04-2, 6359-05-3 | |
Record name | Potassium methyl o-(2,4,5,7-tetrabromo-6-oxido-3-oxo-3H-xanthen-9-yl)benzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006359042 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl eosin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006359053 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Potassium 2,4,5,7-tetrabromo-9-[2-(ethoxycarbonyl)phenyl]-3-oxo-3H-xanthen-6-olate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60979809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Potassium ethyl o-(2,4,5,7-tetrabromo-6-oxido-3-oxo-3H-xanthen-9-yl)benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.175 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.